(7s)-7-Amino-N-[(4-Fluorophenyl)methyl]-8-Oxo-2,9,16,18,21-Pentaazabicyclo[15.3.1]henicosa-1(21),17,19-Triene-20-Carboxamide

• IUPAC Name: (7S)-7-amino-N-[(4-fluorophenyl)methyl]-8-oxo-2,9,16,18,21-pentazabicyclo[15.3.1]henicosa-1(21),17,19-triene-20-carboxamide
• InChI: InChI=1S/C24H34FN7O2/c25-18-10-8-17(9-11-18)15-30-22(33)19-16-31-24-29-14-5-2-1-4-13-28-23(34)20(26)7-3-6-12-27-21(19)32-24/h8-11,16,20H,1-7,12-15,26H2,(H,28,34)(H,30,33)(H2,27,29,31,32)/t20-/m0/s1
• InChI Key: ONIHBIZGUJZDHG-FQEVSTJZSA-N
• Canonical SMILES: C1CCCNC2=NC=C(C(=N2)NCCCCC(C(=O)NCC1)N)C(=O)NCC3=CC=C(C=C3)F
• Isomeric SMILES: C1CCCNC2=NC=C(C(=N2)NCCCC[C@@H](C(=O)NCC1)N)C(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C24H34FN7O2
• Molecular Weight: 471.6 g/mol

Description

UNC2541 is a potent and specific inhibitor of Mer tyrosine kinase (MerTK). It binds in the MerTK ATP pocket with an inhibitory concentration (IC50) of 4.4 nanomolar. This compound inhibits phosphorylated MerTK with an effective concentration (EC50) of 510 nanomolar . MerTK is a receptor tyrosine kinase involved in the regulation of immune responses, cell survival, and phagocytosis.

Scientific Research Applications

UNC2541 has several scientific research applications, particularly in the fields of chemistry, biology, and medicine. It is used as a research tool to study the role of MerTK in various biological processes. In medicine, it is investigated for its potential therapeutic applications in diseases where MerTK is implicated, such as cancer and autoimmune disorders .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of UNC2541 involves the preparation of macrocyclic pyrimidines. The specific synthetic route and reaction conditions are proprietary and not publicly disclosed. it is known that the compound is synthesized through a series of chemical reactions that involve the formation of a macrocyclic structure .

Industrial Production Methods: Industrial production methods for UNC2541 are not publicly available. Typically, such compounds are produced in specialized facilities that adhere to strict quality control and regulatory standards. The production process involves multiple steps, including synthesis, purification, and quality testing to ensure the compound meets the required specifications .

Chemical Reactions Analysis

Types of Reactions: UNC2541 primarily undergoes binding reactions with MerTK. It does not undergo typical chemical reactions such as oxidation, reduction, or substitution under normal conditions. The primary interaction is the inhibition of MerTK through binding to its ATP pocket .

Common Reagents and Conditions: The common reagents used in the preparation of UNC2541 include various organic solvents and reagents required for the synthesis of macrocyclic pyrimidines. The specific conditions for these reactions are proprietary and not publicly disclosed .

Major Products Formed: The major product formed from the synthesis of UNC2541 is the compound itself. There are no significant by-products or secondary products reported in the synthesis process .

Comparison with Similar Compounds

Similar Compounds:

• Gilteritinib hemifumarate: A dual inhibitor of FLT3 and AXL with IC50 values of 0.29 nanomolar and 0.73 nanomolar, respectively .
• Sunitinib malate: An indolinone-based tyrosine kinase inhibitor that blocks the activities of VEGFR2, PDGFRβ, and c-kit .
• Pacritinib: An effective and specific inhibitor of JAK2 and FLT3 .

Uniqueness: UNC2541 is unique in its high specificity for MerTK compared to other similar compounds. It has a significantly lower IC50 value for MerTK, making it a more potent inhibitor. Additionally, its selectivity over other kinases such as AXL, Tyro3, and FLT3 further highlights its uniqueness .